![molecular formula C13H16F3N3O2 B4773264 N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide](/img/structure/B4773264.png)
N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
Overview
Description
N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide, commonly known as DMTFPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTFPE is a highly versatile compound that can be synthesized using various methods and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
DMTFPE has been shown to exert its effects through the inhibition of various enzymes and signaling pathways involved in oxidative stress and inflammation. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation and pain.
Biochemical and Physiological Effects:
DMTFPE has been shown to possess significant antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. It has been found to inhibit the production of reactive oxygen species (ROS) and to scavenge free radicals, which play a role in oxidative stress and damage to cells and tissues.
Advantages and Limitations for Lab Experiments
DMTFPE has several advantages for use in lab experiments, including its high purity and stability, making it easy to handle and store. However, its high cost and limited availability can be a limitation for some researchers.
Future Directions
There are several potential future directions for research on DMTFPE, including its potential use as a therapeutic agent for various diseases, such as cancer, neurodegenerative diseases, and cardiovascular diseases. Further studies are needed to elucidate the mechanisms of action of DMTFPE and to optimize its therapeutic potential. Additionally, the development of new synthesis methods and modifications of the chemical structure of DMTFPE may lead to the discovery of new compounds with improved properties and applications.
Scientific Research Applications
DMTFPE has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and biotechnology. It has been found to possess significant antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3N3O2/c1-19(2)7-6-17-11(20)12(21)18-10-5-3-4-9(8-10)13(14,15)16/h3-5,8H,6-7H2,1-2H3,(H,17,20)(H,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMIOANBZDLHGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C(=O)NC1=CC=CC(=C1)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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